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Compound of Interest

(2-Hydroxypyridin-3-yl)
Compound Name:
(phenyl)methanone

cat. No.: B1270893

Essential Safety and Handling of (2-Hydroxypyridin-
3-yl)(phenyl)methanone

Disclaimer: A specific Safety Data Sheet (SDS) for (2-Hydroxypyridin-3-yl)
(phenyl)methanone was not readily available. The following guidance is based on the safety
protocols for structurally similar compounds, including other hydroxypyridine and methanone
derivatives. It is crucial to consult with your institution's safety officer and review all available
chemical safety information before handling this compound.

Researchers, scientists, and drug development professionals must adhere to strict safety
protocols when handling chemical compounds. This guide provides essential, immediate safety
and logistical information for the proper handling and disposal of (2-Hydroxypyridin-3-yl)
(phenyl)methanone.

Personal Protective Equipment (PPE)

The appropriate Personal Protective Equipment (PPE) is critical to ensure personal safety
when working with (2-Hydroxypyridin-3-yl)(phenyl)methanone. The following table
summarizes the recommended PPE for various laboratory operations.
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Handling and Storage

Handling:

Storage:

Avoid inhalation of dust or vapors.[2][3]

Do not eat, drink, or smoke in the laboratory.[4][5]

Wash hands thoroughly after handling.[1][4]

Avoid direct contact with skin, eyes, and clothing.[1][2][3]

Always work in a well-ventilated area, preferably within a certified chemical fume hood.

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][4]
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» Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan

All waste materials containing (2-Hydroxypyridin-3-yl)(phenyl)methanone must be treated as
hazardous waste.

e Solid Waste: Collect in a designated, labeled, and sealed container.

o Liquid Waste: Collect in a designated, labeled, and sealed waste container. Do not pour
down the drain.

o Contaminated PPE: Dispose of as hazardous waste in accordance with institutional and local
regulations.

Consult your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Emergency Procedures

In case of skin contact:

o Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[3]

[41[6]
 Remove contaminated clothing and shoes.[1][4]
o Seek medical attention if irritation persists.
In case of eye contact:

» Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.

[31[4]1[6]
* Remove contact lenses if present and easy to do. Continue rinsing.
¢ Seek immediate medical attention.

In case of inhalation:
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e Move the person to fresh air.[4][5][6]

o If breathing is difficult, provide oxygen.
» Seek medical attention.

In case of ingestion:

e Do NOT induce vomiting.

e Rinse mouth with water.[3][4][6]

o Seek immediate medical attention.[5]

Operational Workflow

The following diagram illustrates the standard operational workflow for handling (2-
Hydroxypyridin-3-yl)(phenyl)methanone in a laboratory setting.
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Caption: Standard laboratory workflow for handling chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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